8-butyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-butyl-2-(2-ethoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H25N5O3/c1-5-7-8-20-12(3)11-22-13-14(18-16(20)22)19(4)17(24)21(15(13)23)9-10-25-6-2/h11H,5-10H2,1-4H3
• InChI Key: MEINELGODDSOOE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CCOCC)C
• Molecular Formula: C17H25N5O3
• Molecular Weight: 347.4 g/mol

Description

8-butyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic compound that belongs to the class of imidazopyridine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. In

Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

Research by Zagórska et al. (2015) found that derivatives of imidazo[2,1-f]purine-2,4-dione, similar in structure to the compound , showed affinity for serotoninergic and dopaminergic receptors. This implies potential use in developing antidepressant and anxiolytic-like agents. Docking studies indicated the significance of substituents at certain positions for receptor affinity and selectivity, especially towards serotonin receptors (Zagórska et al., 2015).

Synthesis and Biological Activity

Nilov et al. (1995) discussed the synthesis of derivatives of polymethylenehypoxanthines, which are precursors to compounds like 8-butyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione. These derivatives were evaluated for their antiviral and antihypertensive activities, suggesting the potential of similar compounds in medicinal chemistry (Nilov et al., 1995).

Phosphodiesterase Inhibitor Activity

In 2016, Zagórska et al. synthesized derivatives of imidazo- and pyrimidino[2,1-f]purines and evaluated their biological activities. They were found to be promising structures for further modification and study, particularly for their inhibitory potencies for phosphodiesterases, which are enzymes involved in cellular signaling (Zagórska et al., 2016).

X-Ray Crystal Structures

Karczmarzyk et al. (1995) provided insights into the molecular geometry of similar compounds through X-ray crystallography. This type of study helps in understanding the structural aspects of these compounds, which is crucial for their potential applications in drug design and synthesis (Karczmarzyk et al., 1995).

Antiviral Activity

Kim et al. (1978) synthesized nucleoside and nucleotide analogues of imidazo[1,2-a]-s-triazine, a class related to the compound . These compounds exhibited moderate antiviral activity against various viruses, highlighting the potential of similar compounds in antiviral research (Kim et al., 1978).

Adenosine Receptor Antagonists

Research by Baraldi et al. (2008) focused on derivatives of imidazo[2,1-f]purine-2,4-diones as A3 adenosine receptor antagonists. This suggests a possible application in the development of drugs targeting adenosine receptors, which play roles in various physiological processes (Baraldi et al., 2008).